N-benzyl-N-butyl-1-(2-fluorobenzyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

• IUPAC Name: N-benzyl-N-butyl-1-[(2-fluorophenyl)methyl]-2-oxo-1,8-naphthyridine-3-carboxamide
• InChI: InChI=1S/C27H26FN3O2/c1-2-3-16-30(18-20-10-5-4-6-11-20)26(32)23-17-21-13-9-15-29-25(21)31(27(23)33)19-22-12-7-8-14-24(22)28/h4-15,17H,2-3,16,18-19H2,1H3
• InChI Key: FOCDSOONMYNATN-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CC1=CC=CC=C1)C(=O)C2=CC3=C(N=CC=C3)N(C2=O)CC4=CC=CC=C4F
• Molecular Formula: C27H26FN3O2
• Molecular Weight: 443.5 g/mol

Description

N-benzyl-N-butyl-1-(2-fluorobenzyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide is a useful research compound. Its molecular formula is C27H26FN3O2 and its molecular weight is 443.522. The purity is usually 95%.
BenchChem offers high-quality N-benzyl-N-butyl-1-(2-fluorobenzyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-benzyl-N-butyl-1-(2-fluorobenzyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial Agents

Research on pyridonecarboxylic acids, closely related to naphthyridine derivatives, has identified compounds with significant antibacterial activities. For example, studies on 7-(3-amino-1-pyrrolidinyl)-1-ethyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acid and its analogues have shown more activity than some existing antibacterial agents, indicating potential for developing new antibiotics (Egawa et al., 1984).

Synthetic Methodologies

The synthesis of mono- and difluoronaphthoic acids, which share the naphthoic acid backbone with the target compound, has been explored. These studies provide valuable methodologies for introducing fluorine atoms into complex molecules, a key step in the development of pharmaceuticals and agrochemicals (Tagat et al., 2002).

Photorelease of Drugs

Investigations into heterocyclic compounds as phototriggers for drug release have included naphthyridine derivatives. These studies aim to enhance the controlled release of drugs, such as butyric acid, under light exposure, suggesting applications in targeted therapy and drug delivery systems (Piloto et al., 2015).

Metabolic Studies

The metabolism of synthetic cannabinoids, which includes analysis of compounds structurally similar to the target molecule, provides insights into the biotransformation processes of complex organic molecules. Such studies are crucial for understanding the pharmacokinetics and toxicity profiles of new therapeutic agents (Li et al., 2018).

Polyamide Synthesis

Research on the synthesis of polyamides using bis(ether-carboxylic acid) derived from 4-tert-butylcatechol includes the development of materials with potential applications in high-performance plastics, coatings, and films. These materials are valued for their thermal stability and solubility in polar solvents (Hsiao et al., 2000).

Cytotoxic Activity

The exploration of carboxamide derivatives of benzo[b][1,6]naphthyridin-(5H)ones for cytotoxic activity against cancer cell lines demonstrates the potential of naphthyridine derivatives in oncology. These compounds have shown potent inhibitory effects, suggesting a basis for the development of new anticancer drugs (Deady et al., 2005).